Boc-(S)-3-amino-4-(4-cyanophenyl)butanoic Acid
Boc-(S)-3-amino-4-(4-cyanophenyl)butanoic Acid
Brand Name:
Vulcanchem
CAS No.:
270065-89-9
VCID:
VC0045851
InChI:
InChI=1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(9-14(19)20)8-11-4-6-12(10-17)7-5-11/h4-7,13H,8-9H2,1-3H3,(H,18,21)(H,19,20)/t13-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C#N)CC(=O)O
Molecular Formula:
C16H20N2O4
Molecular Weight:
304.34 g/mol
Boc-(S)-3-amino-4-(4-cyanophenyl)butanoic Acid
CAS No.: 270065-89-9
Reference Standards
VCID: VC0045851
Molecular Formula: C16H20N2O4
Molecular Weight: 304.34 g/mol
| CAS No. | 270065-89-9 |
|---|---|
| Product Name | Boc-(S)-3-amino-4-(4-cyanophenyl)butanoic Acid |
| Molecular Formula | C16H20N2O4 |
| Molecular Weight | 304.34 g/mol |
| IUPAC Name | (3S)-4-(4-cyanophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid |
| Standard InChI | InChI=1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(9-14(19)20)8-11-4-6-12(10-17)7-5-11/h4-7,13H,8-9H2,1-3H3,(H,18,21)(H,19,20)/t13-/m0/s1 |
| Standard InChIKey | UXSGGQWSQPYJTQ-ZDUSSCGKSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)C#N)CC(=O)O |
| SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C#N)CC(=O)O |
| Canonical SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C#N)CC(=O)O |
| Synonyms | (βS)-4-Cyano-β-[[(1,1-dimethylethoxy)carbonyl]amino]-benzenebutanoic Acid; (S)-3-((tert-butoxycarbonyl)amino)-4-(4-cyanophenyl)butanoic acid; (S)-Boc-4-cyano-L-β-homophenylalanine; (S)-Boc-4-cyano-β-Homophe-OH |
| PubChem Compound | 2761679 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume